Cas no 2580214-35-1 (Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate)

• Product Name: Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate
• CAS No: 2580214-35-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5659650
• PubChem ID: 165887948
• Update Time: 2025-08-05

Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate
• 2580214-35-1
• EN300-27729001
• Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)7-3-5(7)6-4-8(6)10/h5-8H,2-4,10H2,1H3
• InChI Key： YRKCPZKNROHPEI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC1C1CC1N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate

Recent Advances in the Study of Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate (CAS: 2580214-35-1)

Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate (CAS: 2580214-35-1) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic cyclopropane framework and an ester functional group, serves as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting neurological and infectious diseases. Recent studies have explored its role in modulating biological pathways, offering promising avenues for drug development.

One of the key areas of research involving Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate is its application in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA viruses, including SARS-CoV-2. The researchers utilized a combination of molecular docking and in vitro assays to identify the compound's binding affinity for viral proteases, suggesting its potential as a scaffold for designing broad-spectrum antiviral drugs. The study highlighted the importance of the cyclopropane ring in enhancing metabolic stability and bioavailability.

In addition to its antiviral properties, Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate has been investigated for its neuroprotective effects. A recent preclinical study published in ACS Chemical Neuroscience reported that the compound could mitigate oxidative stress and neuronal apoptosis in models of Parkinson's disease. The study attributed these effects to the compound's ability to activate the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses. These findings underscore the compound's potential as a therapeutic agent for neurodegenerative disorders, although further clinical validation is required.

The synthetic accessibility of Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized asymmetric synthesis route for the compound, achieving high enantiomeric purity (>99% ee) using a chiral auxiliary-mediated cyclopropanation strategy. This advancement is particularly significant for the scalable production of enantiopure derivatives, which are often required for pharmaceutical applications. The study also emphasized the compound's utility as a building block for the synthesis of constrained peptidomimetics, a class of molecules with enhanced binding properties.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate plasma stability and rapid clearance in rodent models, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, Ethyl 2-(2-aminocyclopropyl)cyclopropane-1-carboxylate (CAS: 2580214-35-1) represents a promising scaffold in medicinal chemistry, with applications spanning antiviral therapy, neuroprotection, and drug design. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in diverse disease contexts. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.